Cas no 933213-67-3 (4-butyl-3-{(3-methoxyphenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione)

• Product Name: 4-butyl-3-{(3-methoxyphenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione
• CAS No: 933213-67-3
• MF: C₁₉H₂₂N₂O₃S₂
• MW: 390.519582271576
• CID: 5441661
• Update Time: 2025-06-29

4-butyl-3-{(3-methoxyphenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• SCFWREPDPZSDIY-UHFFFAOYSA-N
• 4-butyl-3-{(3-methoxyphenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

• Inchi： 1S/C19H22N2O3S2/c1-3-4-12-21-17-10-5-6-11-18(17)26(22,23)20-19(21)25-14-15-8-7-9-16(13-15)24-2/h5-11,13H,3-4,12,14H2,1-2H3
• InChI Key： SCFWREPDPZSDIY-UHFFFAOYSA-N
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2N(C(=N1)SC([H])([H])C1C([H])=C([H])C([H])=C(C=1[H])OC([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on 4-butyl-3-{(3-methoxyphenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

Chemical Profile of 4-butyl-3-{(3-methoxyphenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS No. 933213-67-3) and Its Emerging Applications

4-butyl-3-{(3-methoxyphenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione, identified by the CAS number 933213-67-3, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. The compound belongs to the benzothiadiazine class, a scaffold known for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a butyl group at the 4-position and a (3-methoxyphenyl)methylsulfanyl moiety at the 3-position introduces specific electronic and steric properties that modulate its interactions with biological targets.

The benzothiadiazine core of 4-butyl-3-{(3-methoxyphenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione is particularly noteworthy for its ability to engage with various enzymes and receptors. Recent studies have highlighted the potential of benzothiadiazine derivatives as kinase inhibitors, particularly in the context of tyrosine kinases that play crucial roles in cancer progression. The methoxy group on the phenyl ring enhances lipophilicity while maintaining metabolic stability, making it an attractive feature for drug design. Furthermore, the sulfanyl group contributes to hydrogen bonding capabilities, which can improve binding affinity to protein targets.

In the realm of oncology research, 4-butyl-3-{(3-methoxyphenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione has been investigated for its potential to disrupt signaling pathways aberrantly activated in tumor cells. Preclinical studies have demonstrated that analogs of this compound can inhibit the activity of VEGFR (Vascular Endothelial Growth Factor Receptor), a key driver of angiogenesis in solid tumors. The butyl substituent at the 4-position appears to enhance solubility while minimizing off-target effects, a critical balance in drug development. These findings align with broader trends in oncology where small molecule inhibitors targeting vascular and tumor cell proliferation are under intense investigation.

Beyond cancer therapy, 4-butyl-3-{(3-methoxyphenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione has shown promise in addressing inflammatory disorders. The benzothiadiazine scaffold is well-documented for its anti-inflammatory effects through mechanisms involving COX and LOX inhibition. The specific substitution pattern in this compound may fine-tune its selectivity toward particular inflammatory mediators without compromising efficacy. Emerging data suggest that it could serve as a lead compound for developing novel anti-inflammatory agents with improved pharmacokinetic profiles compared to existing therapies.

The synthesis and optimization of 4-butyl-3-{(3-methoxyphenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione have been refined through multi-step organic transformations involving cyclization reactions and functional group interconversions. Advances in synthetic methodologies have enabled higher yields and purities of this compound, facilitating more robust biological evaluations. Techniques such as high-throughput screening (HTS) have been employed to identify derivatives with enhanced potency or selectivity against specific disease targets. This iterative approach underscores the importance of structural diversity when designing novel therapeutic agents.

The pharmacokinetic profile of CAS No. 933213-67-3 is another area of active investigation. Studies indicate that the butyl and sulfanyl groups contribute to moderate oral bioavailability while ensuring adequate tissue distribution. Metabolic stability assessments have revealed that the methoxyphenyl moiety undergoes minimal Phase II conjugation reactions under physiological conditions. These attributes make it an attractive candidate for further development into an oral therapeutic agent capable of reaching therapeutic concentrations efficiently.

Recent advances in computational chemistry have also played a pivotal role in understanding the interactions between 4-butyl-3-{(3-methoxyphenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione and biological targets. Molecular docking simulations have provided insights into how modifications at the 3-position influence binding affinity to enzymes such as COX-2 or LOX enzymes involved in inflammation. These computational approaches complement experimental data by predicting binding modes and identifying key residues critical for drug efficacy.

The potential application of CAS No. 933213-67-3 extends to neurodegenerative diseases where dysregulation of inflammatory pathways contributes to pathogenesis. Preliminary studies suggest that benzothiadiazine derivatives may modulate microglial activation—a key event in neuroinflammation—without triggering adverse side effects observed with some existing immunomodulatory drugs. The structural features present in this compound position it as a promising candidate for further exploration in neuroprotective therapies.

Future directions for research on CAS No. 933213-67-3 include exploring its potential as an antiviral agent or antimicrobial agent against resistant strains of pathogens. The unique electronic properties conferred by its heterocyclic core may enable interactions with viral proteases or bacterial enzymes essential for survival without cross-resistance with current treatments.

In conclusion,4-butyl-3-{(3-methoxyphenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS No.,933213- 67- 3) represents an exciting opportunity for medicinal chemists due to its versatile pharmacological profile and favorable pharmacokinetic attributes . Its continued investigation across multiple therapeutic areas holds promise not only for addressing unmet medical needs but also for advancing our understanding of structure-function relationships within complex molecular systems . As research progresses , collaborations between synthetic chemists , biologists , and clinicians will be essential to translate these findings into tangible benefits for patients worldwide .